Cas no 660861-70-1 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-)
660861-70-1 structure
Product Name:Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
CAS No:660861-70-1
MF:C18H21N
MW:251.36604475975
CID:1703169
Update Time:2024-08-31
Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
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- Inchi: 1S/C18H21N/c1-12-6-4-7-13(2)16(12)18-17-14(3)8-5-9-15(17)10-11-19-18/h4-9,18-19H,10-11H2,1-3H3/t18-/m0/s1
- InChI Key: RMOHGPGPSBIUHU-SFHVURJKSA-N
- SMILES: [C@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2C)CCN1
Computed Properties
- Exact Mass: 251.16753
Experimental Properties
- Density: 1.024±0.06 g/cm3(Predicted)
- Boiling Point: 390.0±11.0 °C(Predicted)
- PSA: 12.03
- pka: 9.02±0.40(Predicted)
Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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